2-(3-(4-Methoxyphenyl)-4,5-dihydroisoxazol-5-yl)acetic acid

• IUPAC Name: 2-[3-(4-methoxyphenyl)-4,5-dihydro-1,2-oxazol-5-yl]acetic acid
• InChI: InChI=1S/C12H13NO4/c1-16-9-4-2-8(3-5-9)11-6-10(17-13-11)7-12(14)15/h2-5,10H,6-7H2,1H3,(H,14,15)
• InChI Key: CFZUPCFKZGJDQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(C2)CC(=O)O
• Molecular Formula: C12H13NO4
• DSSTOX Substance ID: DTXSID90445764
• Molecular Weight: 235.24 g/mol
• CAS No.: 193267-59-3

Description

2-(3-(4-Methoxyphenyl)-4,5-dihydroisoxazol-5-yl)acetic acid is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Acylation and Synthesis

• [2-Isopropyl-4-(o-methoxyphenyl)tetrahydropyran-4-yl]acetic acid, a compound related to 2-(3-(4-Methoxyphenyl)-4,5-dihydroisoxazol-5-yl)acetic acid, has been used in the acylation of amines and pyrazole. This process involves creating new amides and 1-acylpyrazole, highlighting the compound's utility in synthesizing diverse chemical structures (Arutjunyan et al., 2013).

Anticancer and Antiviral Activities

• A derivative of this compound, N-(4-methoxyphenyl)-2-{2-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydropyrazol-1-yl]-4-oxo-4,5-dihydrothiazol-5-yl}-acetamide, has demonstrated significant anticancer and antiviral properties. Specifically, it showed selective inhibition of leukemia cell lines and high activity against the Tacaribe TRVL 11 573 virus strain (Havrylyuk et al., 2013).

Aldose Reductase Inhibitors

• Compounds including 2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid have been synthesized and tested for their ability to inhibit aldose reductase, an enzyme linked to diabetic complications. These inhibitors showed promising in vivo activity in preventing cataract development in a rat model of severe galactosemia (La Motta et al., 2008).

Corrosion Inhibition

• Pyrazoline derivatives, such as 2-(4-(4,5-dihydro-3-(4-methoxyphenyl)-1H-pyrazol-5-yl)phenoxy)acetic acid, have been explored for their potential in inhibiting corrosion of mild steel in acidic solutions. These compounds show high inhibition efficiency, indicating their utility in protecting industrial materials (Lgaz et al., 2020).

Antibacterial and Antifungal Activities

• A range of compounds including 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid have been synthesized and evaluated for their antimicrobial properties. These compounds have shown significant activity against various microbial strains (Noolvi et al., 2016).